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Compound of Interest

Compound Name: 2-Methoxyquinoxaline 4-oxide

Cat. No.: B096338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidance on the proper disposal procedures for 2-
Methoxyquinoxaline 4-oxide. Given the absence of a specific Safety Data Sheet (SDS) for

this compound, the following procedures are based on the known properties of structurally

similar compounds, such as quinoxaline and its N-oxide derivatives, and established best

practices for the disposal of hazardous chemical waste. Quinoxaline 1,4-dioxides, a related

class of compounds, have been noted for their diverse biological activities, which may include

antibacterial, antitumoral, and mutagenic properties.[1][2][3] Therefore, a cautious approach,

treating 2-Methoxyquinoxaline 4-oxide as a hazardous substance, is imperative.

It is crucial that all handling and disposal activities are conducted by trained personnel in a

controlled laboratory environment. A thorough risk assessment should be performed by

qualified safety professionals before commencing any work with this compound.

Summary of Chemical and Hazard Profile
The following table summarizes the known and inferred properties of 2-Methoxyquinoxaline
4-oxide relevant to its handling and disposal.
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Property Value / Information

Chemical Formula C₉H₈N₂O₂

Molecular Weight 176.17 g/mol [4]

CAS Number 18916-46-6[4][5]

Physical State Solid (assumed based on similar compounds)

Solubility Predicted to have low water solubility.[4]

Known Hazards
No specific hazard data is available for 2-

Methoxyquinoxaline 4-oxide.

Inferred Hazards

Based on related quinoxaline N-oxides, potential

hazards may include: • Carcinogenicity[1][6] •

Mutagenicity[1] • Acute toxicity (oral, dermal,

inhalation) • Skin and eye irritation • Ecotoxicity

(harmful to aquatic life)

Incompatible Materials Strong oxidizing agents.[7]

Decomposition Products

Upon combustion, may produce toxic gases

including: • Carbon monoxide (CO)[7] • Carbon

dioxide (CO₂)[7] • Nitrogen oxides (NOx)[7]

Detailed Disposal Protocol
This protocol outlines the step-by-step procedure for the safe disposal of 2-
Methoxyquinoxaline 4-oxide.

1. Personal Protective Equipment (PPE)

Before handling the compound, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.
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Respiratory Protection: If handling fine powders or there is a risk of aerosolization, a NIOSH-

approved respirator may be necessary.

2. Spill Management

In the event of a spill:

Evacuation: If the spill is large or in a poorly ventilated area, evacuate personnel

immediately.

Ventilation: Ensure the area is well-ventilated.

Containment: For solid spills, carefully sweep up the material to avoid creating dust. For

liquid spills, use an inert absorbent material.

Collection: Place all contaminated materials into a clearly labeled, sealed container for

hazardous waste.

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water.

3. Waste Segregation and Collection

Waste Classification: All waste containing 2-Methoxyquinoxaline 4-oxide, including unused

product, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be

treated as hazardous chemical waste.

Containerization:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container.

The container must be compatible with the chemical.

The label should include "Hazardous Waste," the chemical name ("2-
Methoxyquinoxaline 4-oxide"), and the associated hazards (e.g., "Toxic," "Carcinogen").

Storage:
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Store the waste container in a designated satellite accumulation area.

Keep the container closed at all times, except when adding waste.

Store away from incompatible materials, such as strong oxidizing agents.

4. Final Disposal Procedure

Do Not Dispose Down the Drain: Under no circumstances should 2-Methoxyquinoxaline 4-
oxide or its waste be disposed of down the sanitary sewer.[7]

Do Not Dispose in Regular Trash: This chemical waste must not be mixed with non-

hazardous laboratory or municipal waste.

Professional Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Documentation: Complete all necessary waste disposal forms as required by your institution

and local regulations.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of 2-
Methoxyquinoxaline 4-oxide.

Caption: Disposal Workflow for 2-Methoxyquinoxaline 4-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. oehha.ca.gov [oehha.ca.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b096338?utm_src=pdf-body
https://www.benchchem.com/product/b096338?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC132225000&countryCode=US&language=en
https://www.benchchem.com/product/b096338?utm_src=pdf-body
https://www.benchchem.com/product/b096338?utm_src=pdf-body
https://www.benchchem.com/product/b096338?utm_src=pdf-body
https://www.benchchem.com/product/b096338?utm_src=pdf-custom-synthesis
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/070910quinoxaline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug
Development - PMC [pmc.ncbi.nlm.nih.gov]

3. Quinoxaline 1,4-di-N-Oxides: Biological Activities and Mechanisms of Actions - PMC
[pmc.ncbi.nlm.nih.gov]

4. Quinoxaline, 2-methoxy-, 4-oxide (CAS 18916-46-6) - Chemical & Physical Properties by
Cheméo [chemeo.com]

5. Quinoxaline, 2-methoxy-, 4-oxide | 18916-46-6 [amp.chemicalbook.com]

6. datasheets.scbt.com [datasheets.scbt.com]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safe Disposal of 2-Methoxyquinoxaline 4-oxide: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096338#2-methoxyquinoxaline-4-oxide-proper-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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